1-(3,4-difluorophenyl)-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one

• IUPAC Name: 1-(3,4-difluorophenyl)-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• InChI: InChI=1S/C21H16F2N4O5/c1-29-16-8-11(9-17(30-2)19(16)31-3)20-24-21(32-26-20)18-15(28)6-7-27(25-18)12-4-5-13(22)14(23)10-12/h4-10H,1-3H3
• InChI Key: HKXBPRTULKACSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NOC(=N2)C3=NN(C=CC3=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C21H16F2N4O5
• Molecular Weight: 442.4 g/mol

Description

1-(3,4-difluorophenyl)-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one is a useful research compound. Its molecular formula is C21H16F2N4O5 and its molecular weight is 442.379. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Activities

• Antiviral Activity : Compounds bearing pyrazolyl moieties, similar to the structure of interest, have shown promising antiviral activities against viruses like HAV and HSV-1 (Hashem et al., 2007).
• Antimicrobial Activity : Synthesized compounds with indolyl and pyrazolyl derivatives have been examined for their antimicrobial activities against various bacteria and fungi, showing significant potential (Abou-Elmagd et al., 2015).

Anticancer and Antiangiogenic Activities

• Anticancer Activity : Pyridazinone derivatives have been synthesized and characterized for their inhibitory effects on cancer cell lines, showing comparable activity to standard treatments. Some derivatives exhibited potent antiangiogenic activity, indicating their potential in tumor progression inhibition (Kamble et al., 2015).

Antioxidant Activities

• Antioxidant Activity : Certain pyridazinone-substituted compounds have been identified for their fungicidal activity and tested for antioxidant properties, showing potential for oxidative stress mitigation (Zou et al., 2002).

Antifeedant Activities

• Antifeedant Activity : New compounds containing oxadiazolyl 3(2H)-pyridazinone moieties were synthesized and showed significant antifeedant activities against pests like the Asiatic corn borer, indicating their potential as pest control agents (Cao et al., 2003).